Cas no 22515-16-8 (Diethyl 4,4-difluoroheptanedioate)

Diethyl 4,4-difluoroheptanedioate structure
22515-16-8 structure
Product Name:Diethyl 4,4-difluoroheptanedioate
CAS No:22515-16-8
MF:C11H18F2O4
MW:252.255031108856
MDL:MFCD08146634
CID:52085
Update Time:2025-04-18

Diethyl 4,4-difluoroheptanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 4,4-difluoroheptanedioate
    • Diethyl 4,4-difluoropimelate
    • 4,4-DIFLUOROHEPTANEDIOIC ACID DIETHYL ESTER
    • Diethyl 4-fluoroheptanedioate
    • 4.4-Difluor-pimelinsaeure-diethylester
    • Diethyl 4,4-difluoroheptane-1,7-dioate
    • Diethyl 4,4-Heptanedioate
    • 1,7-diethyl 4,4-difluoroheptanedioate
    • PubChem22650
    • KSC494Q0L
    • XUOBBVMKXUPPEW-UHFFFAOYSA-N
    • C11H18F2O4
    • BCP21368
    • STL554296
    • PC6217
    • SBB101100
    • BBL100502
    • RP28987
    • MDL: MFCD08146634
    • Inchi: 1S/C11H18F2O4/c1-3-16-9(14)5-7-11(12,13)8-6-10(15)17-4-2/h3-8H2,1-2H3
    • InChI Key: XUOBBVMKXUPPEW-UHFFFAOYSA-N
    • SMILES: FC(CCC(=O)OCC)(CCC(=O)OCC)F

Computed Properties

  • Exact Mass: 252.11700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 230
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Boiling Point: 108°C/3mm
  • Flash Point: 105℃
  • Refractive Index: 1.4150
  • PSA: 52.60000
  • LogP: 2.30830

Diethyl 4,4-difluoroheptanedioate Security Information

  • Safety Instruction: 24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Diethyl 4,4-difluoroheptanedioate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Diethyl 4,4-difluoroheptanedioate Pricemore >>

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